3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidin-4-one 3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC15639631
InChI: InChI=1S/C22H20N4O3S2/c27-20-16(13-17-21(28)26(22(30)31-17)14-15-7-6-12-29-15)19(24-9-3-1-4-10-24)23-18-8-2-5-11-25(18)20/h2,5-8,11-13H,1,3-4,9-10,14H2/b17-13-
SMILES:
Molecular Formula: C22H20N4O3S2
Molecular Weight: 452.6 g/mol

3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidin-4-one

CAS No.:

Cat. No.: VC15639631

Molecular Formula: C22H20N4O3S2

Molecular Weight: 452.6 g/mol

* For research use only. Not for human or veterinary use.

3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-piperidin-1-yl-4H-pyrido[1,2-a]pyrimidin-4-one -

Specification

Molecular Formula C22H20N4O3S2
Molecular Weight 452.6 g/mol
IUPAC Name (5Z)-3-(furan-2-ylmethyl)-5-[(4-oxo-2-piperidin-1-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Standard InChI InChI=1S/C22H20N4O3S2/c27-20-16(13-17-21(28)26(22(30)31-17)14-15-7-6-12-29-15)19(24-9-3-1-4-10-24)23-18-8-2-5-11-25(18)20/h2,5-8,11-13H,1,3-4,9-10,14H2/b17-13-
Standard InChI Key RISBZALGAXPXIW-LGMDPLHJSA-N
Isomeric SMILES C1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CO5
Canonical SMILES C1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CC5=CC=CO5

Introduction

Synthesis Methods

While the exact synthesis method for this compound is not detailed in the available literature, similar compounds are often synthesized using multi-stage protocols involving commercially available reagents. These methods typically involve refluxing with bases and subsequent purification steps.

Potential Mechanisms

  • The compound's mechanism of action likely involves interactions with specific molecular targets, such as enzymes or receptors. This could lead to diverse therapeutic effects, including antimicrobial or anticancer activities, although specific data for this compound is lacking.

Future Research Directions

  • In-depth studies on the compound's biological activity, including in vitro and in vivo experiments, are necessary to fully understand its potential applications.

Data Table: Comparison of Similar Compounds

Compound NameMolecular FormulaBiological ActivitySynthesis Method
3-{(Z)-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-A]pyrimidin-4-oneC23H23N5O3S2Potential antimicrobial/anticancerMulti-stage protocol
3-{(Z)-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(4-morpholinyl)-4H-pyrido[1,2-A]pyrimidin-4-oneNot specifiedPotential therapeutic effectsNot detailed
2-(benzylamino)-3-{(Z)-[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-oneNot specifiedAntimicrobial/anticancer potentialSpecific solvents and temperatures

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator